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Compound Name: 1,4-Cyanopyridone

Cat. No.: B14671947

Get Quote

The 2-pyridone ring is a privileged heterocyclic scaffold that serves as a cornerstone in

medicinal chemistry and materials science.[1] Its unique structure, capable of acting as both a

hydrogen bond donor and acceptor, allows it to mimic peptide bonds and interact effectively

with a wide array of biological targets.[2][3] This versatility has led to the incorporation of 2-

pyridone derivatives in numerous FDA-approved drugs, including kinase inhibitors like

Palbociclib and Tazemetostat, the anti-HIV agent Doravirine, and the antifungal Ciclopirox.[2][3]

Beyond pharmaceuticals, these compounds are valuable as fluorescent scaffolds, versatile

synthetic intermediates for complex nitrogen-containing heterocycles, and functional materials

in organic electronics.[4][5][6][7]

This guide focuses on a specific, highly functionalized class: 4-cyano-2-pyridone derivatives.

The introduction of a cyano (-C≡N) group at the C4-position profoundly influences the

molecule's electronic properties, reactivity, and intermolecular interactions. This electron-

withdrawing group enhances the electrophilicity of the pyridone ring and provides a versatile

chemical handle for further synthetic transformations, making this scaffold particularly attractive

for the development of novel therapeutic agents and advanced materials. We will explore the

synthetic methodologies used to construct this core, delve into its unique physicochemical

properties, and survey its broad applications, providing researchers and drug development

professionals with a comprehensive understanding of this important molecular framework.
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Part 1: Core Synthetic Methodologies
The construction of the 4-cyano-2-pyridone scaffold is typically achieved through convergent

strategies that build the heterocyclic ring from acyclic precursors. Multicomponent reactions

(MCRs) are particularly favored due to their efficiency and atom economy.

Multicomponent Synthesis: An Efficient Approach
MCRs are powerful tools in synthetic chemistry, allowing for the construction of complex

molecules like 4-cyano-2-pyridones in a single step from three or more starting materials.[2] A

common and effective approach involves the condensation of an active methylene nitrile (such

as malononitrile or cyanoacetamide), a 1,3-dicarbonyl compound (like acetylacetone), and an

amine source (often ammonium acetate or a primary amine).[8]

The causality behind this one-pot strategy lies in a cascade of sequential reactions: a

Knoevenagel condensation between the 1,3-dicarbonyl and the active methylene nitrile,

followed by a Michael addition of the amine, and concluding with an intramolecular cyclization

and dehydration/aromatization to form the stable pyridone ring. The choice of catalyst, often a

simple base like piperidine or potassium hydroxide, is critical for promoting the condensation

and cyclization steps under mild conditions.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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